Cas no 80474-24-4 (Fluticasone Acetate)

Fluticasone Acetate is a synthetic corticosteroid with potent anti-inflammatory and immunosuppressive properties. It is widely used in pharmaceutical formulations, particularly in topical and inhaled preparations for treating inflammatory conditions such as asthma, allergic rhinitis, and dermatological disorders. The compound exhibits high glucocorticoid receptor affinity, ensuring targeted action with minimal systemic absorption. Its lipophilic nature enhances tissue retention, prolonging therapeutic effects. Fluticasone Acetate is characterized by its low bioavailability when administered topically or via inhalation, reducing the risk of systemic side effects. The product is valued for its efficacy in managing chronic inflammation while maintaining a favorable safety profile. It is commonly available in creams, ointments, nasal sprays, and inhalers.

Fluticasone Acetate structure

Product Name:Fluticasone Acetate

CAS No:80474-24-4

MF:C₂₄H₂₉F₃O₅S

MW:486.544276952744

CID:1058430

PubChem ID:10005640

Update Time:2025-10-29

Fluticasone Acetate Chemical and Physical Properties

Names and Identifiers

- Fluticasone Propionate RC C
- Fluticasone Acetate
- [(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-17-(fluoromethylsulfanylcarbonyl)-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] acetate
- Androsta-1,4-diene-17- carbothioic acid, 17-(acetyloxy)- 6,9-difluoro-11-hydroxy-16- methyl-3-oxo-, S-(fluoromethyl) es...
- Flutione acetate
- UNII-1BIA3ZKX8V
- CCA-C
- Fluticasone Propionate Impurity C
- ANDROSTA-1,4-DIENE-17-CARBOTHIOIC ACID, 17-(ACETYLOXY)-6,9-DIFLUORO-11-HYDROXY-16-METHYL-3-OXO-, S-(FLUOROMETHYL) ESTER, (6ALPHA,11BETA,16ALPHA,17ALPHA)-
- DTXSID10230351
- Q27252198
- S-FLUOROMETHYL 17.ALPHA.-ACETYLOXY-6.ALPHA.,9.ALPHA.-DIFLUORO-11.BETA.-HYDROXY-16.ALPHA.-METHYL-3-OXO-ANDROSTA-1,4-DIENE-17.BETA.-CARBOTHIOATE
- 6.ALPHA.,9-DIFLUORO-17-(((FLUOROMETHYL)SULFANYL)CARBONYL)-11.BETA.-HYDROXY-16.ALPHA.-METHYL-3-OXOANDROSTA-1,4-DIEN-17.ALPHA.-YL ACETATE
- FLUTICASONE PROPIONATE IMPURITY C [EP IMPURITY]
- FLUTICASONE PROPIONATE IMPURITY C (EP IMPURITY)
- S-FLUOROMETHYL 17ALPHA-ACETYLOXY-6ALPHA,9ALPHA-DIFLUORO-11BETA-HYDROXY-16ALPHA-METHYL-3-OXO-ANDROSTA-1,4-DIENE-17BETA-CARBOTHIOATE
- 6ALPHA,9-DIFLUORO-17-(((FLUOROMETHYL)SULFANYL)CARBONYL)-11BETA-HYDROXY-16ALPHA-METHYL-3-OXOANDROSTA-1,4-DIEN-17ALPHA-YL ACETATE
- SCHEMBL11223816
- 1BIA3ZKX8V
- 80474-24-4
- ANDROSTA-1,4-DIENE-17-CARBOTHIOIC ACID, 17-(ACETYLOXY)-6,9-DIFLUORO-11-HYDROXY-16-METHYL-3-OXO-, S-(FLUOROMETHYL) ESTER, (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-
- DTXCID10152842
- Inchi： 1S/C24H29F3O5S/c1-12-7-15-16-9-18(26)17-8-14(29)5-6-21(17,3)23(16,27)19(30)10-22(15,4)24(12,32-13(2)28)20(31)33-11-25/h5-6,8,12,15-16,18-19,30H,7,9-11H2,1-4H3/t12-,15+,16+,18+,19+,21+,22+,23+,24+/m1/s1
- InChI Key： ODNKIHMUIGPTII-OSNGSNEUSA-N
- SMILES： C[C@]12C[C@H](O)[C@@]3([C@]4(C=CC(=O)C=C4[C@H](C[C@H]3[C@@H]1C[C@@H](C)[C@]2(OC(=O)C)C(=O)SCF)F)C)F

Computed Properties

Exact Mass: 486.16900
Monoisotopic Mass: 486.16877968g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 33
Rotatable Bond Count: 5
Complexity: 968
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 106Å²

Experimental Properties

PSA: 105.97000
LogP: 4.03990

Fluticasone Acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F599450-10mg	Fluticasone Acetate	80474-24-4		10mg	$ 244.00	2023-09-07
TRC	F599450-100mg	Fluticasone Acetate	80474-24-4		100mg	$ 1866.00	2023-09-07
Biosynth	IF182379-1 mg	Fluticasone propionate impurity C	80474-24-4		1mg	$130.00	2023-01-04
Biosynth	IF182379-2 mg	Fluticasone propionate impurity C	80474-24-4		2mg	$200.00	2023-01-04
Biosynth	IF182379-5 mg	Fluticasone propionate impurity C	80474-24-4		5mg	$420.00	2023-01-04
Biosynth	IF182379-10 mg	Fluticasone propionate impurity C	80474-24-4		10mg	$700.00	2023-01-04
Biosynth	IF182379-25 mg	Fluticasone propionate impurity C	80474-24-4		25mg	$1,100.00	2023-01-04
SHENG KE LU SI SHENG WU JI SHU	sc-489892-10mg	Fluticasone Acetate,	80474-24-4		10mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-489892-10 mg	Fluticasone Acetate,	80474-24-4		10mg	￥2,858.00	2023-07-10
A2B Chem LLC	AH52950-25mg	Fluticasone Acetate	80474-24-4	> 95%	25mg	$860.00	2024-04-19